Cas no 2679802-65-2 (rac-(1R,2R)-2-({(prop-2-en-1-yloxy)carbonylamino}methyl)cyclopropane-1-carboxylic acid)

• Product Name: rac-(1R,2R)-2-({(prop-2-en-1-yloxy)carbonylamino}methyl)cyclopropane-1-carboxylic acid
• CAS No: 2679802-65-2
• MF: C₉H₁₃NO₄
• MW: 199.203822851181
• CID: 5642775
• PubChem ID: 165941705
• Update Time: 2025-06-08

rac-(1R,2R)-2-({(prop-2-en-1-yloxy)carbonylamino}methyl)cyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-28272230
• rac-(1R,2R)-2-({[(prop-2-en-1-yloxy)carbonyl]amino}methyl)cyclopropane-1-carboxylic acid
• 2679802-65-2
• rac-(1R,2R)-2-({(prop-2-en-1-yloxy)carbonylamino}methyl)cyclopropane-1-carboxylic acid

• Inchi： 1S/C9H13NO4/c1-2-3-14-9(13)10-5-6-4-7(6)8(11)12/h2,6-7H,1,3-5H2,(H,10,13)(H,11,12)/t6-,7+/m0/s1
• InChI Key： QJTKHBIGVDPSQS-NKWVEPMBSA-N
• SMILES： OC([C@@H]1C[C@H]1CNC(=O)OCC=C)=O

Computed Properties

• Exact Mass: 199.08445790g/mol
• Monoisotopic Mass: 199.08445790g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 6
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 75.6Ų

Additional information on rac-(1R,2R)-2-({(prop-2-en-1-yloxy)carbonylamino}methyl)cyclopropane-1-carboxylic acid

Recent Advances in the Study of rac-(1R,2R)-2-({(prop-2-en-1-yloxy)carbonylamino}methyl)cyclopropane-1-carboxylic acid (CAS: 2679802-65-2)

The compound rac-(1R,2R)-2-({(prop-2-en-1-yloxy)carbonylamino}methyl)cyclopropane-1-carboxylic acid (CAS: 2679802-65-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This cyclopropane derivative, characterized by its chiral centers and functionalized side chains, has been explored as a key intermediate in the synthesis of bioactive molecules and as a potential pharmacophore in drug discovery programs.

Recent studies have focused on the stereoselective synthesis and biological evaluation of this compound. A 2023 publication in the Journal of Medicinal Chemistry demonstrated its utility as a building block for protease inhibitors, particularly in the development of novel antiviral agents. The researchers highlighted how the cyclopropane ring's constrained geometry and the carboxylic acid functionality contribute to enhanced binding affinity with target enzymes while maintaining metabolic stability.

In pharmacological investigations, the compound has shown promise as a modulator of inflammatory pathways. A preclinical study published in Bioorganic & Medicinal Chemistry Letters (2024) reported that derivatives of rac-(1R,2R)-2-({(prop-2-en-1-yloxy)carbonylamino}methyl)cyclopropane-1-carboxylic acid exhibited significant inhibition of NF-κB activation, suggesting potential applications in treating chronic inflammatory diseases. The allyloxycarbonylamino group was found to be crucial for this activity, providing insights for further structure-activity relationship studies.

The compound's mechanism of action has been elucidated through advanced computational modeling and X-ray crystallography studies. Research teams have successfully co-crystallized this molecule with its protein targets, revealing specific hydrogen bonding interactions between the carboxylic acid moiety and key amino acid residues in the binding pocket. These structural insights are driving the design of more potent and selective analogs for various therapeutic targets.

From a synthetic chemistry perspective, recent advancements have improved the scalability and enantioselectivity of production methods for this compound. A 2024 patent application describes a novel enzymatic resolution process that achieves >99% enantiomeric excess for both (1R,2R) and (1S,2S) configurations, addressing previous challenges in obtaining optically pure material for biological testing.

Ongoing clinical investigations are exploring the safety profile and pharmacokinetic properties of drug candidates derived from this scaffold. Preliminary results from Phase I trials indicate favorable oral bioavailability and tissue distribution patterns, supporting further development of this chemical class. Researchers are particularly optimistic about its potential in targeted therapies for oncology and autoimmune disorders.

Future research directions include exploring the compound's utility in PROTAC (proteolysis targeting chimera) design and its application in covalent inhibitor development. The presence of both nucleophilic and electrophilic centers in the molecule makes it particularly suitable for these emerging drug discovery paradigms. Several pharmaceutical companies have included derivatives of this compound in their preclinical pipelines, suggesting its growing importance in medicinal chemistry.